Cas no 2470435-51-7 (1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2470435-51-7
• MF: C₈H₅N₇O₂
• MW: 231.170999288559
• CID: 5670773
• PubChem ID: 165652723
• Update Time: 2025-10-28

1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27101498
• 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
• 2470435-51-7

• Inchi： 1S/C8H5N7O2/c9-14-13-6-2-10-3-7(12-6)15-4-5(1-11-15)8(16)17/h1-4H,(H,16,17)
• InChI Key： QPSJFJZIWGAFJM-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2C=NC=C(N=[N+]=[N-])N=2)C=1)=O

Computed Properties

• Exact Mass: 231.05047243g/mol
• Monoisotopic Mass: 231.05047243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 95.3Ų

Additional information on 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid

1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2470435-51-7): An Overview of a Promising Compound in Medicinal Chemistry

1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2470435-51-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azide-substituted pyrazoles, which have shown promise in various biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The molecular structure of 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring linked to a pyrazine ring through an azide group. The presence of the azide functional group is particularly noteworthy, as it can participate in a wide range of chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of click chemistry. This reactivity makes the compound highly versatile for conjugation with other biomolecules, thereby expanding its potential applications in drug delivery and bioconjugation.

Recent studies have highlighted the potential of 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid has also shown promise in cancer research. A preclinical study conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anticancer activity is thought to involve the induction of apoptosis through the activation of caspase-dependent pathways.

The antimicrobial properties of 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid have also been explored. Research published in the Antimicrobial Agents and Chemotherapy journal reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The azide group plays a crucial role in disrupting bacterial cell wall synthesis and membrane integrity, thereby leading to bacterial cell death.

The versatility of 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid extends beyond its direct biological activities. Its reactivity with alkynes via CuAAC reactions allows for the facile conjugation with targeting ligands, imaging agents, and other functional groups. This property makes it an attractive candidate for developing targeted drug delivery systems and diagnostic tools. For example, conjugation with fluorescent dyes or radiolabels can enable real-time monitoring of drug distribution and efficacy in vivo.

In conclusion, 1-(6-azidopyrazin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2470435-51-7) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic strategies and developing innovative drug delivery systems. Further studies are warranted to fully elucidate its mechanisms of action and optimize its therapeutic potential.